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Compound of Interest

Compound Name:
3-(1,4-Dioxaspiro[4.5]dec-7-en-8-

yl)-1H-indole

CAS No.: 143165-32-6

Cat. No.: B1272068

Get Quote

The spiro-indole scaffold, particularly the spirooxindole core, represents a unique and

privileged structure in medicinal chemistry. Its inherent three-dimensionality and rigid

conformation allow for precise spatial orientation of functional groups, making it an ideal

framework for targeting complex protein-protein interactions and enzyme active sites.[1][2] This

guide provides an in-depth comparison of the structure-activity relationships for different

classes of spiro-indole compounds, with a primary focus on the extensively studied inhibitors of

the MDM2-p53 interaction, contrasted with compounds targeting other key cellular proteins.

The Spirooxindole-Pyrrolidine Scaffold as a Potent
MDM2-p53 Inhibitor
The interaction between the tumor suppressor protein p53 and its negative regulator, murine

double minute 2 (MDM2), is a critical checkpoint in cell cycle control.[3] In many cancers with

wild-type p53, this pathway is dysregulated by MDM2 overexpression.[3] Blocking this

interaction can reactivate p53, triggering apoptosis in cancer cells.[4][5] Spirooxindole-

pyrrolidine compounds have emerged as highly potent inhibitors, effectively mimicking the key

p53 residues that bind to a hydrophobic cleft on the MDM2 surface.
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Core Pharmacophore and Mechanism of Action
The design of these inhibitors is based on mimicking the binding of three critical p53 amino

acids: Phe19, Trp23, and Leu26. The spirooxindole scaffold serves as a rigid core to orient the

necessary substituent groups into the corresponding pockets on the MDM2 protein.[3]

The Leu26 Pocket: A key interaction is the insertion of a halogenated phenyl group from the

spiro-pyrrolidine ring into the deep Leu26 pocket of MDM2.

The Trp23 Pocket: A second substituted phenyl group, also on the pyrrolidine ring, occupies

the Trp23 pocket.

The Phe19 Pocket: The oxindole core itself, particularly a halogenated substituent at the 6-

position, engages with the Phe19 pocket.

The following diagram illustrates the general interaction model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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